Cas no 90421-94-6 (2-[(Z)-[(3-methylphenyl)imino](phenyl)methyl]-1H-indene-1,3(2H)-dione)
90421-94-6 structure
Product Name:2-[(Z)-[(3-methylphenyl)imino](phenyl)methyl]-1H-indene-1,3(2H)-dione
CAS No:90421-94-6
MF:C23H17NO2
MW:339.386585950851
CID:994792
PubChem ID:335119
Update Time:2025-04-20
2-[(Z)-[(3-methylphenyl)imino](phenyl)methyl]-1H-indene-1,3(2H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-[(Z)-[(3-methylphenyl)imino](phenyl)methyl]-1H-indene-1,3(2H)-dione
- NSC343379
- AC1L7GT9
- NSC-343379
- 2-[N-(3-methylphenyl)-C-phenylcarbonimidoyl]indene-1,3-dione
- 90421-94-6
- DTXSID60319281
-
- Inchi: 1S/C23H17NO2/c1-15-8-7-11-17(14-15)24-21(16-9-3-2-4-10-16)20-22(25)18-12-5-6-13-19(18)23(20)26/h2-14,20H,1H3/b24-21+
- InChI Key: QDFAJLNWDZEXEQ-DARPEHSRSA-N
- SMILES: O=C1C2C=CC=CC=2C(C1/C(/C1C=CC=CC=1)=N/C1C=CC=C(C)C=1)=O
Computed Properties
- Exact Mass: 339.126
- Monoisotopic Mass: 339.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 551
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.18
- Boiling Point: 529.4°C at 760 mmHg
- Flash Point: 216.6°C
- Refractive Index: 1.636
- PSA: 46.50000
- LogP: 4.81120
2-[(Z)-[(3-methylphenyl)imino](phenyl)methyl]-1H-indene-1,3(2H)-dione Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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